Cas no 944805-66-7 (5-bromo-6-fluoro-indolin-2-one)

• Product Name: 5-bromo-6-fluoro-indolin-2-one
• CAS No: 944805-66-7
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• MDL: MFCD26086914
• CID: 4660666
• PubChem ID: 57634199
• Update Time: 2025-10-21

5-bromo-6-fluoro-indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-fluoro-2,3-dihydro-1H-indol-2-one
• 5-bromo-6-fluoroindolin-2-one
• 5-Bromo-6-fluoro-2-oxindole
• 5-bromo-6-fluoro-1,3-dihydroindol-2-one
• 5-bromo-6-fluoro-1,3-dihydro-2H-indol-2-one
• 5?bromo?6?fluoro?2,3?dihydro?1H?indol?2?one
• AMY35033
• SB40575
• P16121
• 2H-Indol-2-one, 5-bromo-6-fluoro-1,3-dihydro-
• Z2004547608
• 5(c)\\bromo(c)\\6(c)\\fluoro(c)\\2,3(c)\\dihydro(c)\\1H(c)\\indol(c)\\2(c)\\one
• 5-bromo-6-fluoro-indolin-2-one
• SY097347
• DB-398243
• SCHEMBL4297332
• CCG-339823
• AS-813/43501792
• MFCD26086914
• AKOS030628631
• UVQWHJXRXKNXGK-UHFFFAOYSA-N
• 5-Bromo-6-fluoroindolin-2-one, 5-Bromo-1,3-dihydro-6-fluoro-2H-indol-2-one
• EN300-201413
• AS-53137
• 944805-66-7
• CS-0050576
• Z1629740138

• MDL： MFCD26086914
• Inchi： 1S/C8H5BrFNO/c9-5-1-4-2-8(12)11-7(4)3-6(5)10/h1,3H,2H2,(H,11,12)
• InChI Key： UVQWHJXRXKNXGK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CC(N2)=O)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 5-bromo-6-fluoro-indolin-2-one

Introduction to 5-Bromo-6-Fluoro-Indolin-2-One (CAS No. 944805-66-7)

5-Bromo-6-Fluoro-Indolin-2-One (CAS No. 944805-66-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents on the indolinone scaffold, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Bromo-6-Fluoro-Indolin-2-One consists of an indolinone core, which is a six-membered ring fused with a five-membered ring, with a carbonyl group at the 2-position. The presence of the bromo and fluoro substituents at the 5 and 6 positions, respectively, imparts specific electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets and contribute to its pharmacological profile.

Recent studies have highlighted the potential of 5-Bromo-6-Fluoro-Indolin-2-One in various therapeutic areas. One notable application is in the field of cancer research, where it has shown promising antiproliferative effects against several cancer cell lines. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 5-Bromo-6-Fluoro-Indolin-2-One has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibits potent anti-inflammatory effects by modulating the activity of key inflammatory mediators such as cytokines and chemokines. These findings suggest that 5-Bromo-6-Fluoro-Indolin-2-One could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 5-Bromo-6-Fluoro-Indolin-2-One have also been extensively studied. A comprehensive analysis published in the European Journal of Pharmaceutical Sciences revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

In terms of safety and toxicity, preliminary studies have indicated that 5-Bromo-6-Fluoro-Indolin-2-One is well-tolerated at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

The synthetic route for producing 5-Bromo-6-Fluoro-Indolin-2-One has been optimized to ensure high yields and purity. A typical synthesis involves the condensation of 5-bromo-o-tolunitrile with 1-fluoroanthranilic acid followed by cyclization to form the indolinone core. This process can be efficiently scaled up for commercial production, making it an attractive option for pharmaceutical companies looking to develop new therapeutics based on this scaffold.

In conclusion, 5-Bromo-6-Fluoro-Indolin-2-One (CAS No. 944805-66-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for various therapeutic applications, including cancer treatment and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the development of novel drugs.